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Compound of Interest

Compound Name: Ozone hydrate

CAS No.: 84508-01-0

Cat. No.: B14423654

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on increasing and managing ozone concentration

in clathrate hydrates. The following sections offer detailed troubleshooting guides, frequently

asked questions (FAQs), experimental protocols, and crucial safety information to ensure

successful and safe experimentation.

Frequently Asked Questions (FAQs)
Q1: What is an ozone clathrate hydrate?

A1: An ozone clathrate hydrate is a crystalline solid material in which ozone (O₃) molecules are

trapped within the cage-like structures of frozen water molecules. This encapsulation allows for

the storage of ozone, a powerful but unstable oxidizing agent, at higher concentrations and for

longer durations than is possible in its gaseous state.

Q2: Why is increasing ozone concentration in clathrate hydrates important?

A2: A higher concentration of ozone within the hydrate structure enhances its efficacy for

various applications, including advanced water treatment, sterilization of medical equipment,
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and as a controlled-release oxidizing agent in chemical synthesis and drug development.

Increased concentration improves the efficiency and cost-effectiveness of these applications.

Q3: What are "help guests" and why are they used?

A3: Help guests are secondary gas molecules, such as carbon dioxide (CO₂), xenon (Xe), or

carbon tetrachloride (CCl₄), that are added during the hydrate formation process.[1][2] These

molecules help to stabilize the clathrate structure, allowing it to form at lower pressures and

higher temperatures than would be possible with just ozone and water.[3] The presence of a

help guest facilitates the encapsulation of ozone molecules.

Q4: What is the typical structure of an ozone-containing clathrate hydrate?

A4: Ozone, often in combination with a help guest like CO₂, typically forms a structure I (sI)

clathrate hydrate. This structure consists of two types of cages: small pentagonal

dodecahedrons (5¹²) and larger tetrakaidecahedrons (5¹²6²). The specific cage occupancy by

ozone and the help guest depends on the formation conditions.

Q5: How stable are ozone clathrate hydrates?

A5: The stability of ozone clathrate hydrates is dependent on temperature and pressure. For

long-term preservation of ozone, storage at low temperatures (e.g., -25°C or lower) and

atmospheric pressure is effective.[1][4] For instance, a mixed O₃+O₂+CO₂ hydrate can retain a

significant portion of its initial ozone concentration for over 20 days under these conditions.[1]

[4]

Troubleshooting Guide
This guide addresses common issues encountered during the synthesis of ozone clathrate

hydrates.
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Problem Potential Causes Troubleshooting Steps

Low or No Ozone

Incorporation

1. Insufficient Pressure: The

system pressure is too low to

facilitate hydrate formation and

ozone encapsulation. 2.

Incorrect Temperature: The

temperature may be too high

for hydrate nucleation and

growth. 3. Inadequate Gas

Mixing: Poor mixing of the

ozone/oxygen/help guest gas

mixture can lead to localized

areas of low ozone

concentration. 4. Impurities in

Water or Gas: Contaminants

can inhibit hydrate formation.

[5]

1. Increase System Pressure:

Gradually increase the

pressure in the reactor. For

O₃+O₂+CO₂ systems,

pressures around 3.0 MPa

have shown to be effective.[4]

2. Optimize Temperature:

Ensure the reactor is cooled to

the optimal temperature for

hydrate formation, typically just

above the freezing point of

water (e.g., 0.1°C). 3. Ensure

Proper Agitation: Use a stirrer

to ensure the gas mixture is

well-dissolved in the water,

promoting a homogenous

environment for hydrate

formation.[5] 4. Use High-

Purity Materials: Utilize

deionized, distilled water and

high-purity gases to avoid

inhibition of hydrate formation.

[5]

Inconsistent Ozone

Concentration Between

Batches

1. Variable Nucleation Time:

The stochastic nature of

hydrate nucleation can lead to

variations in the onset of

formation.[5] 2. Fluctuations in

Temperature or Pressure:

Instability in the experimental

conditions can affect the rate

and extent of hydrate

formation. 3. "Memory Effect"

of Water: Water that has

previously formed hydrates

1. Standardize Experimental

Procedure: Maintain consistent

pressure, temperature, and

stirring rates across all

experiments. 2. Precise

Temperature and Pressure

Control: Employ a PID-

controlled heater and a stable

pressure regulation system to

minimize fluctuations. 3. Use

Fresh Water for Each

Experiment: To mitigate the
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may exhibit different nucleation

behavior.[5]

"memory effect," it is

recommended to use fresh,

deionized, distilled water for

each synthesis.[5]

Rapid Decomposition of

Formed Hydrate

1. Temperature Too High: The

storage or handling

temperature is above the

hydrate's dissociation point. 2.

Low Pressure During Storage:

Storing the hydrate at a

pressure significantly lower

than its formation pressure can

lead to decomposition.

1. Maintain Low Storage

Temperature: Store the

hydrate samples at or below

-25°C to ensure long-term

stability.[1][4] 2. Store at

Atmospheric Pressure (when

frozen): Once formed and

cooled to a sufficiently low

temperature, the hydrates can

be stored at atmospheric

pressure.

Suspected Gas Leak in the

System

1. Loose Fittings or Seals:

Improperly tightened

connections can lead to a loss

of pressure and hazardous

ozone leakage. 2. Material

Incompatibility: Some materials

may degrade in the presence

of high-concentration ozone.

1. Perform a Leak Test: Before

introducing ozone, pressurize

the system with an inert gas

(e.g., nitrogen) and monitor for

any pressure drop. 2. Use

Ozone-Resistant Materials:

Ensure all components of the

experimental setup (tubing,

seals, etc.) are made of ozone-

compatible materials like

stainless steel, glass, or PTFE.

Experimental Protocols
Protocol 1: Synthesis of Ozone Clathrate Hydrate with
CO₂ as a Help Guest
This protocol is based on the methodology described by Nakajima et al. (2012).

Materials:
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High-purity oxygen (99.9% or higher)

High-purity carbon dioxide (99.995% or higher)

Deionized, distilled water

Ozone generator

High-pressure reactor with a stirrer and temperature control system

Gas mixing chamber

Pressure gauges and controllers

Gas analysis equipment (e.g., ozone monitor)

Procedure:

System Preparation:

Charge the reactor with a known amount of deionized, distilled water (e.g., 30 g).

Immerse the reactor in a temperature-controlled bath and set the temperature to 0.1°C.

Flush the reactor, gas mixing chamber, and all gas lines with pure oxygen at least five

times to remove any impurities.

Evacuate the system using a vacuum pump.

Gas Mixture Preparation:

Generate an ozone/oxygen gas mixture using the ozone generator. The ozone

concentration in the feed gas should be carefully controlled to minimize explosion risk

(e.g., up to ~2% mole fraction of ozone).[1]

Pressurize the O₃+O₂ gas mixture and the CO₂ gas separately in their respective

chambers to the desired partial pressures.
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Introduce the gases into the mixing chamber to achieve the desired molar ratio (e.g.,

O₃+O₂ to CO₂ ratio of approximately 1:7).

Hydrate Formation:

Introduce the prepared gas mixture into the high-pressure reactor.

Pressurize the reactor to the target system pressure (e.g., 3.0 MPa).

Initiate stirring to facilitate the dissolution of the gas into the water and promote hydrate

formation.

Monitor the pressure within the reactor. A drop in pressure indicates the consumption of

gas and the formation of clathrate hydrates.

Continue the experiment until the pressure stabilizes, indicating the cessation of hydrate

formation.

Sample Recovery and Storage:

Vent the unreacted gas from the reactor.

Quickly cool the reactor to a low temperature (e.g., -25°C) to stabilize the formed hydrate.

The solid hydrate sample can then be removed and stored at or below -25°C at

atmospheric pressure for further analysis.

Data Summary
The following tables summarize key quantitative data from experimental studies on ozone

clathrate hydrates.

Table 1: Effect of System Pressure on Initial Ozone Mass Fraction in O₃+O₂+CO₂ Hydrates
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System Pressure (MPa) O₃+O₂ to CO₂ Molar Ratio
Initial Ozone Mass
Fraction (%)

1.9 1:7 ~0.1

3.0 1:7 ~0.9

Data adapted from Nakajima et al. (2012).

Table 2: Comparison of Different Help Guests for Ozone Clathrate Formation

Help Guest
Formation
Pressure (MPa)

Formation
Temperature (°C)

Initial Ozone Mass
Fraction (%)

Carbon Dioxide (CO₂) 3.0 0.1 ~0.9

Carbon Tetrachloride

(CCl₄)
0.25 0.1 ~0.2

Xenon (Xe) 0.35 0.1 ~0.1

None 13.0 -25.0 ~0.2

Data compiled from studies by Nakajima et al. (2012) and Muromachi et al. (2010).[1][2]

Safety Precautions for Handling Ozone
Ozone is a highly reactive and toxic gas that poses significant safety risks, including the

potential for explosions.[6] Strict adherence to safety protocols is mandatory.

Ventilation: All experiments involving ozone must be conducted in a well-ventilated fume

hood.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.[7] In case of a suspected leak, a

respirator with an ozone-specific cartridge may be necessary.

Material Compatibility: Use materials that are resistant to ozone, such as stainless steel,

glass, and PTFE. Avoid using materials like natural rubber, nylon, and certain plastics that
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can be degraded by ozone.

Ozone Monitoring: An ozone monitor should be used to detect any leaks and ensure the

concentration in the working environment remains below the permissible exposure limits

(OSHA PEL: 0.1 ppm for an 8-hour time-weighted average).[8]

Explosion Hazard: Ozone can react explosively with organic materials and other oxidizable

substances.[6] Keep the experimental area free of combustible materials. The concentration

of ozone in the feed gas should be kept low to minimize the risk of explosion.[1]

Emergency Procedures: Establish clear emergency procedures for handling ozone leaks. In

the event of a leak, immediately turn off the ozone generator, ventilate the area, and

evacuate if necessary.[9]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of ozone clathrate

hydrates.

System Preparation

Gas Mixture Preparation Hydrate Formation Sample Recovery

Charge Reactor with Water Set Temperature Flush and Evacuate System

Mix GasesGenerate O3/O2 Mixture Pressurize Gases Introduce Gas to ReactorIntroduce Gas Mixture Pressurize and Stir Monitor Pressure Drop Vent Unreacted GasFormation Complete Cool and Stabilize Hydrate Store Sample

Click to download full resolution via product page

A simplified workflow for the synthesis of ozone clathrate hydrates.

Troubleshooting Logic for Low Ozone Concentration
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This diagram provides a logical approach to troubleshooting low ozone incorporation in

clathrate hydrates.

Low Ozone Concentration Detected

Is system pressure at the target level?

Increase and stabilize system pressure.

No

Is the reactor temperature stable and correct?

Yes

Adjust and stabilize cooling system.

No

Is the stirring rate adequate and consistent?

Yes

Optimize stirring rate for better gas-liquid interface.

No

Is the O3/O2/help guest ratio correct?

Yes

Verify gas mixture composition and flow rates.

No

Are the water and gases of high purity?

Yes

Use fresh, high-purity water and gases.

No

Re-run experiment and monitor.

Yes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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